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Compound of Interest

Compound Name: Triiodosilane

Cat. No.: B3047058 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary
Triiodosilane (SiHI₃) is a reactive iodosilane compound of significant interest in the fields of

materials science and synthetic chemistry. As a precursor for the deposition of silicon-

containing thin films in semiconductor manufacturing and a versatile reagent for specific

chemical transformations, a comprehensive understanding of its chemical properties is

essential for its effective and safe application. This document provides an in-depth technical

overview of the physical, spectroscopic, and reactive characteristics of triiodosilane, including

detailed experimental protocols for its synthesis and guidelines for safe handling.

Physical and Chemical Properties
Triiodosilane is a colorless liquid under standard conditions.[1][2] Its fundamental physical and

chemical identifiers are summarized below.
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Property Value

Molecular Formula HI₃Si[3][4]

Molecular Weight 409.807 g/mol [3][5]

CAS Number 13465-72-0[3][4]

Appearance Clear, colorless oil/liquid[1][2]

Boiling Point

216.9°C at 760 mmHg[5][6][7] 95-96°C at

unspecified pressure[1] 95°C at 12 Torr[2] 98-

102°C at 15 Torr[1]

Melting Point 8°C[2]

Vapor Pressure 0.201 mmHg at 25°C[5][7]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and purity assessment of triiodosilane.

Key NMR and calculated vibrational data are presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy confirms the molecular structure of triiodosilane.

Spectrum Nucleus Solvent
Chemical Shift
(δ)

Coupling
Constant (J)

¹H NMR ¹H C₆D₆
3.91 ppm

(singlet)

J(²⁹Si-¹H) =

327.5 Hz

²⁹Si{¹H} NMR ²⁹Si C₆D₆ -170.31 ppm N/A

Data sourced from patent literature describing the synthesis and analysis of triiodosilane.[1]

Vibrational Spectroscopy
A semi-empirical theoretical study using the MNDO-PM3 method has calculated the vibrational

modes of triiodosilane.[8]
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Calculated Mode Frequency (cm⁻¹) Region

1-3 63 - (not specified) Far-Infrared

4-9 (not specified) - 1815 Mid-Infrared

These nine calculated vibrational modes provide a theoretical basis for the infrared

spectroscopic analysis of the molecule.[8][9]

Reactivity and Chemical Behavior
Triiodosilane is a highly reactive compound, primarily characterized by its sensitivity to

moisture and its utility as a silicon precursor.

Hydrolysis: Triiodosilane reacts violently with water.[3] This reaction releases flammable

gases, which may ignite spontaneously.[3] The compound is known to decompose in contact

with water.[10]

Flammability: It is classified as a flammable liquid and vapor.[3]

Corrosivity: The substance causes severe skin burns and eye damage.[3]

Applications in Synthesis:

Semiconductor Fabrication: It serves as a precursor for depositing silicon and silicon

nitride (SiN) thin films, particularly in processes requiring a low thermal budget and high

conformality, such as Atomic Layer Deposition (ALD).[1][2]

Pharmaceutical Synthesis: It is utilized for reductive iodination and the synthesis of acyl

iodides.[2]
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Key Reactions

Triiodosilane (SiHI₃)

Flammable Gases (H₂) +
Silicic Acid / SiO₂ + HI

Hydrolysis

Amorphous Silicon (a-Si)
Thin Film

ALD/CVD Precursor

Silicon Nitride (SiN)
Thin Film

ALD/CVD Precursor

Water (H₂O) Thermal Energy (Δ)Ammonia (NH₃)
 or other N source

Click to download full resolution via product page

Caption: Key reaction pathways for triiodosilane.

Synthesis of Triiodosilane
The most well-documented modern synthesis involves the halogen exchange reaction from

trichlorosilane.

Experimental Protocol: Halogen Exchange from
Trichlorosilane
This method provides triiodosilane in high yield and purity by reacting trichlorosilane with

lithium iodide powder, catalyzed by a tertiary amine.[1]

Reagents and Equipment:

Trichlorosilane (SiHCl₃)

Lithium Iodide (LiI), powder form

N,N,N',N'-Tetraethylethylenediamine (TEEDA) or N,N,N',N",N"-

Pentamethyldiethylenetriamine (PMDETA) (tertiary amine catalyst)
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Anhydrous Dichloromethane (CH₂Cl₂)

Schlenk flask or glove box for inert atmosphere operations

Magnetic stirrer

Short path distillation apparatus

Procedure:

Preparation: All operations are to be conducted under an inert atmosphere (e.g., nitrogen or

argon) in a glove box or using Schlenk line techniques.[1]

Reaction Setup: To a dried Schlenk flask, add lithium iodide powder (5 equivalents) and

anhydrous dichloromethane to create a slurry.[1]

Addition of Silane: Add trichlorosilane (1 equivalent) to the slurry. The solution may develop a

pink or purple color.[1]

Catalyst Addition: Add the tertiary amine catalyst (e.g., TEEDA, 0.05-0.10 equivalents). The

color should fade to a pale yellow.[1]

Reaction: Seal the flask and stir the mixture at ambient temperature. The reaction progress

can be monitored by ¹H NMR to confirm the consumption of trichlorosilane. The reaction may

take 72-96 hours to reach completion.[1]

Purification: Upon completion, the crude product is purified by vacuum distillation. The main

fraction of triiodosilane typically distills at 98-102°C at 15 torr.[1] The final product is a clear,

colorless oil with a purity often exceeding 98%.[1]

Start
(Inert Atmosphere)

1. Prepare Slurry:
Lithium Iodide

+ Dichloromethane
2. Add Trichlorosilane 3. Add Tertiary

Amine Catalyst
4. Stir at Ambient

Temperature (72-96h)
5. Vacuum Distillation
(98-102°C @ 15 torr)

Reaction Complete Product:
Pure Triiodosilane

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of triiodosilane.

Safety and Handling
Due to its high reactivity and hazardous nature, strict safety protocols must be followed when

handling triiodosilane.

GHS Hazard Classification
Pictogram Code Hazard Statement

Flame H226 Flammable liquid and vapor[3]

Flame over Circle, Corrosion H260

In contact with water releases

flammable gases which may

ignite spontaneously[3]

Corrosion H314
Causes severe skin burns and

eye damage[3]

Handling and Storage Recommendations
Inert Atmosphere: Handle and store under an inert gas such as argon or nitrogen.[1][11]

Protect from moisture at all times.[11]

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[11]

[12]

Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, tightly fitting

safety goggles, and flame-retardant protective clothing.[11][12]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and explosion-proof equipment.[11][12] Ground and bond containers and

receiving equipment to prevent static discharge.[10][11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] Store

away from incompatible materials such as strong oxidizing agents, acids, bases, and

amines.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3047058?utm_src=pdf-body
https://www.benchchem.com/product/b3047058?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triiodosilane
https://pubchem.ncbi.nlm.nih.gov/compound/Triiodosilane
https://pubchem.ncbi.nlm.nih.gov/compound/Triiodosilane
https://patents.google.com/patent/CN113195506A/en
https://www.chemicalbook.com/msds/diiodosilane.pdf
https://www.chemicalbook.com/msds/diiodosilane.pdf
https://www.chemicalbook.com/msds/diiodosilane.pdf
https://www.fishersci.com/store/msds?partNumber=AC164810100&productDescription=TRIETHOXYSILANE%2C+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/diiodosilane.pdf
https://www.fishersci.com/store/msds?partNumber=AC164810100&productDescription=TRIETHOXYSILANE%2C+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/diiodosilane.pdf
https://www.fishersci.com/store/msds?partNumber=AC164810100&productDescription=TRIETHOXYSILANE%2C+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC212925000&countryCode=US&language=en
https://www.chemicalbook.com/msds/diiodosilane.pdf
https://www.chemicalbook.com/msds/diiodosilane.pdf
https://www.fishersci.com/store/msds?partNumber=AC164810100&productDescription=TRIETHOXYSILANE%2C+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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